Cas no 25844-84-2 (Benzonitrile, 2-hydroxy-3,5-dinitro-)

Benzonitrile, 2-hydroxy-3,5-dinitro- structure
25844-84-2 structure
Product Name:Benzonitrile, 2-hydroxy-3,5-dinitro-
CAS No:25844-84-2
MF:C7H3N3O5
MW:209.115821123123
CID:1424269
PubChem ID:14826686
Update Time:2025-04-20

Benzonitrile, 2-hydroxy-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-hydroxy-3,5-dinitro-
    • 2-hydroxy-3,5-dinitrobenzonitrile
    • DTXSID20564452
    • 25844-84-2
    • Inchi: 1S/C7H3N3O5/c8-3-4-1-5(9(12)13)2-6(7(4)11)10(14)15/h1-2,11H
    • InChI Key: FNVOGKWUFJGJHB-UHFFFAOYSA-N
    • SMILES: OC1C(C#N)=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 209.00729
  • Monoisotopic Mass: 209.00727020g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 324
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 136Ų

Experimental Properties

  • PSA: 130.3
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